Cas no 1780834-92-5 (5-Bromo-2-(difluoromethyl)pyrimidine)

• Product Name: 5-Bromo-2-(difluoromethyl)pyrimidine
• CAS No: 1780834-92-5
• MF: C₅H₃BrF₂N₂
• MW: 208.991526842117
• CID: 5056184
• PubChem ID: 105462557
• Update Time: 2025-06-10

5-Bromo-2-(difluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(difluoromethyl)pyrimidine
• FC(C1=NC=C(C=N1)Br)F
• 2-(Difluoromethyl)-5-bromopyrimidine
• J3.535.182E
• F2147-5285
• SCHEMBL20163053
• EN300-365560
• KFIKPTGPDSAJKD-UHFFFAOYSA-N
• AKOS026717744
• 1780834-92-5
• CS-0343565
• AT18278
• 5-Bromo-2-(difluoromethyl)pyrimidine

• Inchi： 1S/C5H3BrF2N2/c6-3-1-9-5(4(7)8)10-2-3/h1-2,4H
• InChI Key： KFIKPTGPDSAJKD-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C(F)F)=NC=1

Computed Properties

• Exact Mass: 207.94477g/mol
• Monoisotopic Mass: 207.94477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 25.8

Additional information on 5-Bromo-2-(difluoromethyl)pyrimidine

Introduction to 5-Bromo-2-(difluoromethyl)pyrimidine (CAS No. 1780834-92-5)

5-Bromo-2-(difluoromethyl)pyrimidine (CAS No. 1780834-92-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom and a difluoromethyl group attached to a pyrimidine ring. These functional groups contribute to the compound's reactivity and biological activity, making it an important intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The pyrimidine ring, a fundamental component of nucleic acids, is a key structural motif in many biologically active molecules. The presence of the bromine atom and the difluoromethyl group in 5-Bromo-2-(difluoromethyl)pyrimidine enhances its potential for use in drug discovery and development. The bromine atom can serve as a handle for further chemical modifications, while the difluoromethyl group imparts unique electronic and steric properties that can influence the compound's interactions with biological targets.

Recent research has highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve pharmacokinetic properties. The difluoromethyl group in 5-Bromo-2-(difluoromethyl)pyrimidine is particularly noteworthy in this context. Studies have shown that the introduction of fluorine atoms can enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates, thereby improving their therapeutic potential.

In the realm of pharmaceutical research, 5-Bromo-2-(difluoromethyl)pyrimidine has been explored as a building block for the synthesis of novel antiviral agents. Pyrimidine derivatives are known for their antiviral properties, and the addition of bromine and difluoromethyl groups can further enhance these properties. For example, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-Bromo-2-(difluoromethyl)pyrimidine exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

Beyond antiviral applications, 5-Bromo-2-(difluoromethyl)pyrimidine has also shown promise in the development of anticancer drugs. Pyrimidine-based compounds are often used as inhibitors of key enzymes involved in cancer cell proliferation. The bromine atom can be used to target specific protein-protein interactions or enzyme active sites, while the difluoromethyl group can enhance the compound's ability to penetrate cellular membranes and reach its target site. A study published in Cancer Research reported that certain derivatives of 5-Bromo-2-(difluoromethyl)pyrimidine demonstrated selective cytotoxicity against cancer cells while sparing normal cells.

The synthetic versatility of 5-Bromo-2-(difluoromethyl)pyrimidine is another factor contributing to its value in pharmaceutical research. The bromine atom can be readily substituted with other functional groups through various chemical reactions, such as Suzuki coupling or nucleophilic substitution. This allows for the rapid generation of diverse libraries of compounds for high-throughput screening and hit-to-lead optimization processes.

In addition to its applications in drug discovery, 5-Bromo-2-(difluoromethyl)pyrimidine has also found use in agrochemical research. Pyrimidine derivatives are known for their herbicidal and fungicidal properties, and the introduction of bromine and difluoromethyl groups can enhance these activities. A study published in Pesticide Biochemistry and Physiology reported that certain derivatives of 5-Bromo-2-(difluoromethyl)pyrimidine exhibited broad-spectrum herbicidal activity against both monocot and dicot weeds.

The safety profile of 5-Bromo-2-(difluoromethyl)pyrimidine is an important consideration in its use as a chemical intermediate. Preclinical studies have shown that this compound is generally well-tolerated at relevant concentrations, with no significant toxicity observed in animal models. However, as with any chemical compound, appropriate handling and safety precautions should be followed during synthesis and use.

In conclusion, 5-Bromo-2-(difluoromethyl)pyrimidine (CAS No. 1780834-92-5) is a valuable compound with diverse applications in medicinal chemistry, pharmaceutical research, and agrochemical development. Its unique structural features make it an attractive building block for the synthesis of novel drugs and agrochemicals with improved biological activity and pharmacokinetic properties. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern chemical science.